Cas no 126889-86-9 ((2-fluoro-2-methylpropyl)hydrazine)

(2-fluoro-2-methylpropyl)hydrazine structure

126889-86-9 structure

Product Name:(2-fluoro-2-methylpropyl)hydrazine

CAS No:126889-86-9

MF:C₄H₁₁FN₂

MW:106.141944169998

MDL:MFCD28653933

CID:5242217

PubChem ID:14449510

Update Time:2026-03-08

(2-fluoro-2-methylpropyl)hydrazine Chemical and Physical Properties

Names and Identifiers

- (2-fluoro-2-methylpropyl)hydrazine
- Hydrazine, (2-fluoro-2-methylpropyl)-
- MDL： MFCD28653933
- Inchi： 1S/C4H11FN2/c1-4(2,5)3-7-6/h7H,3,6H2,1-2H3
- InChI Key： JGTKHAFCELOYPU-UHFFFAOYSA-N
- SMILES： FC(C)(C)CNN

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 7
Rotatable Bond Count: 2
Complexity: 53.7
XLogP3: 0
Topological Polar Surface Area: 38

(2-fluoro-2-methylpropyl)hydrazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-263475-1g	(2-fluoro-2-methylpropyl)hydrazine	126889-86-9		1g	$1500.0	2023-09-14
Enamine	EN300-263475-5g	(2-fluoro-2-methylpropyl)hydrazine	126889-86-9		5g	$4349.0	2023-09-14
Enamine	EN300-263475-10g	(2-fluoro-2-methylpropyl)hydrazine	126889-86-9		10g	$6450.0	2023-09-14
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01022002-1g	(2-Fluoro-2-methylpropyl)hydrazine	126889-86-9	95%	1g	￥7441.0	2023-04-03
Ambeed	A1083894-1g	(2-Fluoro-2-methylpropyl)hydrazine	126889-86-9	95%	1g	$1084.0	2024-04-25
Enamine	EN300-263475-0.05g	(2-fluoro-2-methylpropyl)hydrazine	126889-86-9	95%	0.05g	$1261.0	2024-06-18
Enamine	EN300-263475-0.1g	(2-fluoro-2-methylpropyl)hydrazine	126889-86-9	95%	0.1g	$1320.0	2024-06-18
Enamine	EN300-263475-0.25g	(2-fluoro-2-methylpropyl)hydrazine	126889-86-9	95%	0.25g	$1381.0	2024-06-18
Enamine	EN300-263475-0.5g	(2-fluoro-2-methylpropyl)hydrazine	126889-86-9	95%	0.5g	$1440.0	2024-06-18
Enamine	EN300-263475-1.0g	(2-fluoro-2-methylpropyl)hydrazine	126889-86-9	95%	1.0g	$1500.0	2024-06-18

(2-fluoro-2-methylpropyl)hydrazine Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
3. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
4. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
5. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Hydrazines and derivatives Alkylhydrazines

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